
An In-depth Technical Guide to the Physical
Characteristics of 4'-Cyclohexylacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(4-Cyclohexylphenyl)ethanone

Cat. No.: B103423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Cyclohexylacetophenone, with CAS number 18594-05-3, is an aromatic ketone that features

a cyclohexyl group attached to a phenyl ring.[1][2] This compound serves as a valuable

building block in organic synthesis and has been a subject of interest in medicinal chemistry.

Notably, studies have investigated the antimycobacterial activity of 4'-Cyclohexylacetophenone,

highlighting its potential as a lead compound for the development of new therapeutics against

mycobacterial infections.[1][3][4][5][6][7] Understanding its core physical and chemical

properties is fundamental for its application in synthesis, formulation, and biological screening.

This guide provides a detailed overview of these characteristics, supported by experimental

protocols and logical workflows.

Core Physical and Chemical Properties
The physical characteristics of 4'-Cyclohexylacetophenone determine its behavior in various

solvents and reaction conditions, which is critical for laboratory handling, reaction scale-up, and

formulation development. The key quantitative data are summarized in the table below for ease

of reference.
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Property Value Source(s)

IUPAC Name
1-(4-

Cyclohexylphenyl)ethanone
[2]

CAS Number 18594-05-3 [1][2][8]

Molecular Formula C₁₄H₁₈O [1][9]

Molecular Weight 202.29 g/mol [1][8][9][10]

Appearance
White to light yellow crystalline

powder
[2][6]

Melting Point 68-70 °C [1][2][6][8][10][11]

67 °C [12]

Boiling Point 179-181 °C at 14 mmHg [1][2][6][8][10]

316.4 °C at 760 mmHg

(estimated)
[13]

Density 0.9655 g/cm³ (rough estimate) [6]

Water Solubility
6.228 mg/L at 25 °C

(estimated)
[13]

LogP (o/w) 4.18 (estimated) [6]

4.30 (estimated) [9][13]

Flash Point 138.2 °C (estimated) [13]

Not Applicable [8][10]

Refractive Index 1.5397 (estimate) [6]

Experimental Protocols
Accurate determination of physical properties is crucial for compound characterization. Below

are detailed methodologies for key experiments.

1. Melting Point Determination (Capillary Method)
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The capillary method is a standard technique for determining the melting point of a solid

crystalline substance.[14][15][16]

Principle: A small, finely powdered sample is heated at a controlled rate. The temperature

range from the appearance of the first liquid droplet to the complete liquefaction of the

sample is recorded as the melting point range.[17] Pure substances typically exhibit a sharp

melting range (0.5-1.0°C).

Apparatus: Melting point apparatus (manual or automated), capillary tubes (sealed at one

end).[15][16]

Procedure:

Sample Preparation: Ensure the 4'-Cyclohexylacetophenone sample is completely dry and

finely powdered.[15][17] Tap the open end of a capillary tube into the powder to load a

small amount of the sample.[14][17] Invert the tube and tap it gently on a hard surface to

pack the solid into the sealed end, aiming for a sample height of 2-3 mm.[14][17]

Instrument Setup: Place the capillary tube into the heating block of the melting point

apparatus.[15][17]

Determination:

For a preliminary measurement, heat the sample rapidly to get an approximate melting

temperature.

For an accurate measurement, allow the block to cool to at least 20°C below the

approximate melting point.[14] Begin heating at a slow, controlled rate (e.g., 1-2°C per

minute) when approaching the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the last solid crystal disappears (complete melting).

[14][17] This range is the melting point. For high accuracy, the procedure should be

repeated at least twice with fresh samples.[14]

2. Boiling Point Determination under Reduced Pressure
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Since 4'-Cyclohexylacetophenone can decompose at its atmospheric boiling point,

determination under reduced pressure (vacuum) is standard practice, as indicated by the

available data (179-181 °C at 14 mmHg).[1][8][10]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals

the external pressure.[18][19] By reducing the external pressure, the boiling point is lowered,

preventing thermal decomposition.

Apparatus: A micro-distillation or reflux setup, round-bottom flask, condenser, thermometer,

vacuum source, and manometer.[20]

Procedure (Thiele Tube Micro Method):

Sample Preparation: Place approximately 0.5 mL of 4'-Cyclohexylacetophenone into a

small test tube.[20]

Capillary Inversion: Take a capillary tube sealed at one end and place it into the test tube

with the open end down.

Assembly: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is aligned with the thermometer bulb.[20]

Heating: Place the assembly in a Thiele tube containing heating oil. Heat the side arm of

the Thiele tube gently.[20] As the temperature rises, air trapped in the inverted capillary will

bubble out.

Observation: Continue heating until a steady and rapid stream of bubbles emerges from

the capillary tip. This indicates the liquid's vapor has displaced all the air.[18][20]

Data Recording: Remove the heat source and allow the apparatus to cool slowly. The

boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[19][20] Record this temperature and the corresponding pressure

from the manometer.

Mandatory Visualization: Experimental Workflow
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Given the documented interest in the biological activity of 4'-Cyclohexylacetophenone, a logical

workflow for screening its antimycobacterial properties is highly relevant.[3][4][5] The following

diagram, generated using the DOT language, illustrates a conceptual experimental workflow for

this purpose.

4'-Cyclohexylacetophenone
(Test Compound Stock)

Prepare Serial Dilutions
of Test Compound

Prepare Mycobacterial Culture
(e.g., M. smegmatis)

Inoculate Dilutions
with Bacterial Culture

Incubate Microplates
(37°C, 24-72h)

Measure Bacterial Growth
(e.g., OD600, Resazurin Assay)

Data Analysis:
Determine Minimum Inhibitory

Concentration (MIC)

Assess Antimycobacterial Activity

Click to download full resolution via product page

Caption: Conceptual Workflow for Antimycobacterial Activity Screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4'-CYCLOHEXYLACETOPHENONE | 18594-05-3 [amp.chemicalbook.com]

2. buildingblock.bocsci.com [buildingblock.bocsci.com]

3. Acetophenones with selective antimycobacterial activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. academic.oup.com [academic.oup.com]

5. academic.oup.com [academic.oup.com]

6. 18594-05-3 | CAS DataBase [m.chemicalbook.com]

7. researchgate.net [researchgate.net]

8. 4′-环己基苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]

9. 4-Cyclohexyl acetophenone | C14H18O | CID 10921586 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 4 -Cyclohexylacetophenone 99 18594-05-3 [sigmaaldrich.com]

11. 4-CYCLOHEXYLACETOPHENONE | CAS#:18594-05-3 | Chemsrc [chemsrc.com]

12. 4'-Cyclohexylacetophenone | 18594-05-3 | FC70867 [biosynth.com]

13. 4-cyclohexyl acetophenone, 18594-05-3 [thegoodscentscompany.com]

14. jk-sci.com [jk-sci.com]

15. westlab.com [westlab.com]

16. thinksrs.com [thinksrs.com]

17. chem.libretexts.org [chem.libretexts.org]

18. chemconnections.org [chemconnections.org]

19. vijaynazare.weebly.com [vijaynazare.weebly.com]

20. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b103423?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0740090.htm
https://buildingblock.bocsci.com/product/4-cyclohexylacetophenone-cas-18594-05-3-306521.html
https://pubmed.ncbi.nlm.nih.gov/15715647/
https://pubmed.ncbi.nlm.nih.gov/15715647/
https://academic.oup.com/lambio/article/40/3/212/6703297
https://academic.oup.com/lambio/article-abstract/40/3/212/6703297
https://m.chemicalbook.com/CASEN_18594-05-3.htm
https://www.researchgate.net/publication/8016843_Acetophenones_with_selective_antimycobacterial_activity
https://www.sigmaaldrich.com/TW/zh/product/aldrich/301167
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexyl-1-phenylethanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexyl-1-phenylethanone
https://www.sigmaaldrich.com/US/en/product/aldrich/301167
https://www.chemsrc.com/en/cas/18594-05-3_415190.html
https://www.biosynth.com/p/FC70867/18594-05-3-4-cyclohexylacetophenone
http://www.thegoodscentscompany.com/data/rw1193891.html
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.westlab.com/blog/measuring-melting-point
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of 4'-Cyclohexylacetophenone]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b103423#4-cyclohexylacetophenone-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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